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Compound of Interest

Compound Name: Dimethylmaleate

Cat. No.: B1233040 Get Quote

CAS Number: 624-48-6

This technical guide provides an in-depth overview of dimethyl maleate, a versatile organic

compound with significant applications in chemical synthesis and as an intermediate in various

industries, including pharmaceuticals. This document is intended for researchers, scientists,

and professionals involved in drug development and other scientific endeavors.

Core Properties and Data
Dimethyl maleate, with the IUPAC name dimethyl (Z)-but-2-enedioate, is the dimethyl ester of

maleic acid.[1] It is a colorless, clear liquid at room temperature.[2] Key quantitative data

regarding its physical and chemical properties are summarized in the tables below for easy

reference and comparison.

Table 1: Chemical and Physical Properties of Dimethyl
Maleate
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Property Value Reference(s)

CAS Number 624-48-6 [1]

Molecular Formula C₆H₈O₄ [1][2]

Molecular Weight 144.13 g/mol [2]

Appearance Clear, colorless liquid [1][2]

Density 1.152 g/mL at 25 °C [2]

Melting Point -17 °C to -19 °C [1][2]

Boiling Point 204-207 °C [1][2]

Flash Point 91.11 °C to 95 °C [3][4]

Refractive Index (n20/D) 1.441 - 1.442 [2][3]

Solubility

Slightly soluble in water.

Soluble in alcohol, ether,

acetone, and chloroform.

[1][5][6]

Vapor Pressure 0.3 mmHg at 25 °C [7]

Table 2: Toxicological Data for Dimethyl Maleate
Test Species Route Value Reference(s)

LD50 Rat Oral 1410 mg/kg [7]

LD50 Rabbit Dermal 530 µL/kg [7]

LC Mouse Inhalation
> 1,500

mg/m³/10min
[5]

Skin

Sensitization
Guinea Pig Dermal

Clear sensitizing

potential

Skin Irritation Rabbit Dermal
Slight erythema

and oedema

Eye Irritation Rabbit - Mild to Severe [3]
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Synthesis and Purification
Dimethyl maleate is commonly synthesized via the Fischer esterification of maleic anhydride or

maleic acid with methanol, using an acid catalyst such as sulfuric acid.[1] The process involves

a nucleophilic acyl substitution to form the monomethyl ester, followed by the esterification of

the second carboxylic acid group.[1]

Experimental Protocol: Synthesis of Dimethyl Maleate
from Maleic Anhydride
This protocol describes a general laboratory-scale synthesis of dimethyl maleate.

Materials:

Maleic anhydride

Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Reflux condenser

Stirring apparatus (magnetic stirrer and stir bar)

Heating mantle

Separatory funnel

Rotary evaporator
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Distillation apparatus

Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve maleic anhydride (1.0 equivalent) in an excess of anhydrous methanol

(e.g., 5-10 equivalents).

Catalyst Addition: Slowly and cautiously add a catalytic amount of concentrated sulfuric acid

(e.g., 0.1 equivalents) to the stirred solution.

Reaction: Heat the mixture to reflux and maintain for a period of 2-4 hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Neutralization: Dissolve the residue in a suitable organic solvent like diethyl ether or ethyl

acetate. Transfer the solution to a separatory funnel and wash it sequentially with a saturated

aqueous solution of sodium bicarbonate to neutralize the acidic catalyst, followed by water,

and finally with brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and remove the solvent by rotary evaporation to obtain the crude

dimethyl maleate.

Purification: The crude product can be purified by vacuum distillation to yield pure dimethyl

maleate.[8] Collect the fraction boiling at the appropriate temperature and reduced pressure.

Diagram: Synthesis and Purification Workflow of
Dimethyl Maleate
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Caption: Workflow for the synthesis and purification of dimethyl maleate.

Chemical Reactivity and Applications
Dimethyl maleate is a versatile intermediate in organic synthesis, primarily utilized for its

dienophilic properties in Diels-Alder reactions.[1] It is also used as an additive and intermediate

for plastics, pigments, pharmaceuticals, and agricultural products.[9]

Experimental Protocol: Diels-Alder Reaction of Dimethyl
Maleate with Cyclopentadiene
This protocol provides a general procedure for the [4+2] cycloaddition reaction between

dimethyl maleate and cyclopentadiene.

Materials:

Dimethyl maleate

Dicyclopentadiene

Ethyl acetate or other suitable solvent

Fractional distillation apparatus

Round-bottom flask
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Stirring apparatus

Ice bath

Methodology:

Preparation of Cyclopentadiene: Cyclopentadiene is generated in situ by the retro-Diels-

Alder reaction of dicyclopentadiene. Set up a fractional distillation apparatus and gently heat

dicyclopentadiene to "crack" it into the cyclopentadiene monomer. Collect the freshly distilled

cyclopentadiene (boiling point ~41 °C) in a chilled receiving flask.

Reaction Setup: In a round-bottom flask, dissolve dimethyl maleate (1.0 equivalent) in a

suitable solvent such as ethyl acetate. Cool the solution in an ice bath.

Reaction: Slowly add the freshly prepared cyclopentadiene (1.1 equivalents) to the cooled

solution of dimethyl maleate with stirring. The reaction is typically exothermic and can often

proceed at room temperature after the initial cooling.

Reaction Monitoring and Completion: Stir the reaction mixture for 1-2 hours. The progress of

the reaction can be monitored by TLC or GC-MS.

Work-up and Purification: Once the reaction is complete, remove the solvent under reduced

pressure. The resulting adduct can often be used without further purification or can be

purified by column chromatography on silica gel if necessary.

Biological Activity and Relevance in Drug
Development
While dimethyl maleate is used as an intermediate in the pharmaceutical industry, its direct

biological activity is less characterized than its geometric isomer, dimethyl fumarate (DMF).[1]

DMF is an approved therapeutic for multiple sclerosis and psoriasis, and its mechanism of

action is partly attributed to the activation of the Nuclear factor erythroid 2-related factor 2

(Nrf2) transcriptional pathway.[5][10][11]

The Nrf2 pathway is a critical cellular defense mechanism against oxidative stress.[5] Activation

of this pathway leads to the expression of numerous antioxidant and cytoprotective genes.[5]

Studies on diethyl maleate (DEM), a close structural analog of dimethyl maleate, have shown
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that it is a potent activator of the Nrf2 transcription factor and can attenuate NLRP3

inflammasome activation in microglia.[2] This suggests that dimethyl maleate, as an

electrophilic species, may also possess the ability to modulate the Nrf2 pathway, a hypothesis

that warrants further investigation for potential therapeutic applications. However, direct

evidence for dimethyl maleate's activity on this pathway is not yet firmly established.

It is important to note that dimethyl maleate is classified as a skin sensitizer, which may be due

to its reactivity with nucleophilic residues in proteins.[5][12]

Diagram: Postulated Nrf2 Activation Pathway
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Caption: Postulated mechanism for Nrf2 pathway activation by electrophiles like dimethyl

maleate analogs.

Safety and Handling
Dimethyl maleate is harmful if swallowed and is toxic in contact with skin.[3] It can cause skin

and eye irritation and may cause an allergic skin reaction.[3][5] Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when

handling this compound. Work should be conducted in a well-ventilated area or a fume hood. It

is incompatible with strong oxidizing agents, acids, and bases.[13]

This guide provides a summary of the key technical information regarding dimethyl maleate.

Researchers are encouraged to consult the cited literature and relevant safety data sheets

(SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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